4-Oxo-hex-5-enoic acid ethyl ester

• IUPAC Name: ethyl 4-oxohex-5-enoate
• InChI: InChI=1S/C8H12O3/c1-3-7(9)5-6-8(10)11-4-2/h3H,1,4-6H2,2H3
• InChI Key: QBYJJLHPKJILPQ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CCC(=O)C=C
• Molecular Formula: C8H12O3
• DSSTOX Substance ID: DTXSID50388663
• Molecular Weight: 156.18 g/mol
• CAS RN: 90199-67-0

Description

“4-Oxo-hex-5-enoic acid ethyl ester” is a chemical compound with the molecular formula C8H12O3. It is used in the synthesis of analogs of 5-aminolevulinic acid (ALA), which are potential inhibitors of ALA dehydratase (porphobilinogen synthase), an early enzyme of tetrapyrrole biosynthesis.

Synthesis Analysis

This compound is an intermediate of 4-Oxo-6-(2-oxo-5-vinylpyrrolidin-1-yl)hexanoic Acid (O858780), which is derived from Ethyl Succinoyl Chloride (E818230), used in the synthesis of bivalent ligands for D2/D3 dopamine receptors.

Molecular Structure Analysis

The molecular structure of “4-Oxo-hex-5-enoic acid ethyl ester” can be represented by the IUPAC Standard InChI: InChI=1S/C8H14O2/c1-3-5-6-7-8(9)10-4-2/h3H,1,4-7H2,2H3.

Scientific Research Applications

Synthesis and Chemical Reactions

• Synthesis of Novel Compounds : 4-Oxo-hex-5-enoic acid ethyl ester is used in the synthesis of novel compounds, such as 4-alkoxy-2-oxo-but-3-enoic acid ethyl esters and their trifluoromethylated analogues. These compounds are involved in cyclocondensation reactions with salicylic hydrazide to produce a series of ethyl 5-hydroxy-1-(2hydroxybenzoyl)-4,5-dihydro-1H-pyrazole-5-carboxylates and 5-hydroxy-5-trifluoromethyl-4,5dihydro-1H-1-(2-hydroxybenzoyl) pyrazoles, which have shown significant analgesic effects (Machado et al., 2008).

• Conversion into 4-Hydroxy-2H-pyran-2-ones : The compound is efficient in transforming into stable bis-potassium salts of 5-hydroxy-3-oxopent-4-enoic acids. These are used for the preparation of substituted 4-hydroxy-2H-pyran-2-ones, pyrazoles, and isoxazoles, demonstrating its utility in creating diverse chemical structures (Schmidt et al., 2006).

• Redox Reactions : It is involved in one-step, non-catalytic intramolecular redox reactions in subcritical water, converting conjugated dienals to non-conjugated Z-enoic acids (Chen et al., 2012).

• Amination and Oxygenation of Olefins : The compound is used in intra- and intermolecular amination and oxygenation of unfunctionalized olefins. This process involves reactions with compounds like pent-4-enoic acid or hex-5-enoic acid, leading to amination or oxygenation products (Yang et al., 2015).

Mechanism of Action

The compound is used in the synthesis of analogs of 5-aminolevulinic acid (ALA), which are potential inhibitors of ALA dehydratase (porphobilinogen synthase), an early enzyme of tetrapyrrole biosynthesis.

Safety and Hazards

While specific safety and hazard information for “4-Oxo-hex-5-enoic acid ethyl ester” is not available from the search results, it is generally recommended to wear personal protective equipment, avoid eating, drinking, or smoking when using this product, and always wash hands after handling the product.